Cas no 42491-95-2 (2-Oxopyrrolidin-3-yl acetate)

2-Oxopyrrolidin-3-yl acetate is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of pyrrolidone derivatives. Its acetylated structure enhances reactivity, making it useful for modifications in pharmaceutical and agrochemical applications. The compound exhibits favorable stability under standard conditions, facilitating handling and storage. Its compatibility with a range of reagents allows for efficient functionalization, enabling the synthesis of complex heterocyclic frameworks. Researchers leverage its structural features to develop novel bioactive molecules, including nootropic and CNS-targeting compounds. The product’s well-defined purity and consistent performance make it a reliable choice for exploratory and process chemistry.

2-Oxopyrrolidin-3-yl acetate structure

Product Name:2-Oxopyrrolidin-3-yl acetate

CAS No:42491-95-2

MF:C₆H₉NO₃

MW:143.140561819077

MDL:MFCD19219868

CID:843516

Update Time:2025-06-08

2-Oxopyrrolidin-3-yl acetate Chemical and Physical Properties

Names and Identifiers

- 3-(acetyloxy)-2-Pyrrolidinone
- 2-Oxopyrrolidin-3-yl acetate
- 3-acetoxy-pyrrolidinone
- 3-acetoxy-2-pyrrolidinone
- (2-oxopyrrolidin-3-yl) acetate
- Acetic acid 2-oxopyrrolidine-3-yl ester
- AK146052
- ST2404532
- MDL： MFCD19219868
- Inchi： 1S/C6H9NO3/c1-4(8)10-5-2-3-7-6(5)9/h5H,2-3H2,1H3,(H,7,9)
- InChI Key： KBIUKOHCESPDKY-UHFFFAOYSA-N
- SMILES： O(C(C)=O)C1C(NCC1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 166
Topological Polar Surface Area: 55.4

Experimental Properties

Boiling Point: 304.7±35.0°C at 760 mmHg

2-Oxopyrrolidin-3-yl acetate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

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